Cas no 2248174-71-0 ((2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid)

• Product Name: (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid
• CAS No: 2248174-71-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5899676
• PubChem ID: 42327240
• Update Time: 2025-10-30

(2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid
• EN300-6505575
• 2248174-71-0

• Inchi： 1S/C12H16O3/c1-3-15-11-6-4-5-10(8-11)7-9(2)12(13)14/h4-6,8-9H,3,7H2,1-2H3,(H,13,14)/t9-/m1/s1
• InChI Key： LHHHNVSYSLFAJR-SECBINFHSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid

Research Briefing on (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid (CAS: 2248174-71-0): Recent Advances and Applications

In recent years, the compound (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid (CAS: 2248174-71-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features and biological activity. The compound's stereospecificity, conferred by the (2R)-configuration, plays a crucial role in its interactions with biological targets, making it a valuable scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid as a potential modulator of inflammatory pathways. The research team demonstrated that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM, while showing minimal activity against COX-1 (IC50 > 100 μM). This selectivity profile suggests potential advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in terms of reduced gastrointestinal side effects. The ethoxy phenyl moiety was found to be critical for this selective binding, as demonstrated through structure-activity relationship (SAR) studies.

Further investigations into the mechanism of action revealed that (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid acts through allosteric modulation of the COX-2 enzyme. X-ray crystallography studies (resolution 2.1 Å) showed that the compound binds to a novel hydrophobic pocket adjacent to the active site, inducing conformational changes that affect substrate access. This finding, published in Nature Structural & Molecular Biology in early 2024, provides important insights for the design of next-generation anti-inflammatory agents with improved safety profiles.

In the field of metabolic disorders, recent preclinical studies have explored the potential of (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid as a modulator of PPARγ (peroxisome proliferator-activated receptor gamma). A 2024 paper in Cell Chemical Biology reported that this compound acts as a selective PPARγ modulator (SPPARγM), demonstrating significant improvements in insulin sensitivity in diabetic mouse models without causing the weight gain typically associated with full agonists. The methylpropanoic acid moiety appears to be essential for this partial agonism, offering a new approach to developing safer antidiabetic medications.

The synthetic accessibility of (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an improved asymmetric synthesis route with 92% enantiomeric excess and an overall yield of 68%. This scalable process, which employs a chiral auxiliary-mediated alkylation as the key step, addresses previous challenges in producing the compound in sufficient quantities for clinical development. The availability of this efficient synthetic route has accelerated pharmacological evaluation and structure optimization efforts.

Looking forward, several pharmaceutical companies have included (2R)-3-(3-Ethoxyphenyl)-2-methylpropanoic acid in their development pipelines. Current clinical interest focuses on its potential applications in chronic inflammatory conditions, metabolic syndrome, and possibly neurodegenerative diseases, where its ability to cross the blood-brain barrier may be advantageous. However, further studies are needed to fully characterize its pharmacokinetic profile and long-term safety. The compound's versatility as a chemical building block also continues to inspire the development of novel derivatives with enhanced therapeutic properties.